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Compound of Interest

Compound Name: Chloromethyl ethyl ether

Cat. No.: B045463 Get Quote

An In-depth Technical Guide to Chloromethyl
Ethyl Ether
This guide provides a comprehensive overview of Chloromethyl ethyl ether, a significant

reagent in organic synthesis. It is tailored for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical properties, molecular structure,

synthesis protocols, and applications.

Chemical and Physical Properties
Chloromethyl ethyl ether is a colorless liquid that serves as a key intermediate and alkylating

agent in various chemical reactions.[1][2] Its physical and chemical properties are summarized

in the table below for easy reference.
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Property Value Reference(s)

CAS Number 3188-13-4 [1]

Molecular Formula C₃H₇ClO [3][4]

Molecular Weight 94.54 g/mol [1][3]

Appearance Colorless liquid [1][3]

Boiling Point 82 °C [1][5]

Density 1.019 g/mL at 25 °C [1][5]

Refractive Index n20/D 1.404 [1]

Flash Point 19 °C (66.2 °F) - closed cup

Storage Temperature 2-8°C [1]

Purity ≥95% (GC) [1][4]

Solubility Insoluble in water [2][3]

Molecular Structure
The molecular structure of Chloromethyl ethyl ether is fundamental to its reactivity,

particularly its function as an alkylating agent.

Molecular Formula: C₂H₅OCH₂Cl[1]

SMILES String: CCOCCl[6]

InChI Key: FCYRSDMGOLYDHL-UHFFFAOYSA-N[6]
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Molecular Structure of Chloromethyl ethyl ether

CH3 CH2 O CH2 Cl

Reaction Setup

Synthesis

1. Assemble apparatus under N2

2. Charge flask with
diethoxymethane, toluene, ZnBr2

3. Add acetyl chloride
slowly (5-15 min)

4. Allow reaction to proceed
(exothermic, then cools)

5. Obtain solution of
Chloromethyl ethyl ether
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Key Applications

Chloromethyl ethyl ether

Pharmaceutical Intermediates
(e.g., HIV Inhibitors) Specialty Polymers Agrochemicals

(e.g., Herbicides)
Organic Synthesis
(Protecting Group)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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